Cas no 228862-97-3 (1-Amino-2,5-anhydro-1-deoxy-D-mannitol)

• Product Name: 1-Amino-2,5-anhydro-1-deoxy-D-mannitol
• CAS No: 228862-97-3
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 245153
• PubChem ID: 10487211
• Update Time: 2025-04-19

1-Amino-2,5-anhydro-1-deoxy-D-mannitol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2,5-anhydro-1-deoxy-D-mannitol
• D-Mannitol,1-amino-2,5-anhydro-1-deoxy-
• 1-Amino-2,4-dimethylpentan
• 1-amino-2,5-anhydro-D-mannitol
• 1-Pentanamine,2,4-dimethyl
• 2,4-dimethylpentylamine
• 2,5-anhydro-D-mannose oxime
• (2R,3S,4S,5R)-2-(AMINOMETHYL)-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 228862-97-3
• W-201954
• D-Mannitol, 1-amino-2,5-anhydro-1-deoxy-
• AKOS006279638

• MDL： MFCD01863332
• Inchi： 1S/C6H13NO4/c7-1-3-5(9)6(10)4(2-8)11-3/h3-6,8-10H,1-2,7H2/t3-,4-,5-,6-/m1/s1
• InChI Key： IKPYGNYNWRCKKG-KVTDHHQDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]1CN)O)O

Computed Properties

• Exact Mass: 163.08400
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 388.653°C at 760 mmHg
• Flash Point: 188.851°C
• Refractive Index: 1.557
• PSA: 95.94000
• LogP: -1.87310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds